N-ethyl-2-methyl-6-[4-(3-methylbenzoyl)-1-piperazinyl]-4-pyrimidinamine

• IUPAC Name: [4-[6-(ethylamino)-2-methylpyrimidin-4-yl]piperazin-1-yl]-(3-methylphenyl)methanone
• InChI: InChI=1S/C19H25N5O/c1-4-20-17-13-18(22-15(3)21-17)23-8-10-24(11-9-23)19(25)16-7-5-6-14(2)12-16/h5-7,12-13H,4,8-11H2,1-3H3,(H,20,21,22)
• InChI Key: MSAZOWNWTGVHOF-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=CC(=NC(=N1)C)N2CCN(CC2)C(=O)C3=CC=CC(=C3)C
• Molecular Formula: C19H25N5O
• Molecular Weight: 339.4 g/mol

Description

Synthesis Analysis

The synthesis of derivatives related to N-ethyl-2-methyl-6-[4-(3-methylbenzoyl)-1-piperazinyl]-4-pyrimidinamine involves nucleophilic substitution reactions and various other synthetic pathways to introduce different functional groups and achieve desired structural modifications. For example, a series of derivatives were synthesized to explore their antiproliferative activity against human cancer cell lines, indicating a complex synthetic strategy to obtain compounds with potential biological activities (Mallesha et al., 2012).

Molecular Structure Analysis

The molecular structure of compounds related to N-ethyl-2-methyl-6-[4-(3-methylbenzoyl)-1-piperazinyl]-4-pyrimidinamine and its derivatives has been a subject of interest to determine their conformation and potential interactions with biological targets. For instance, structural characterization and hydrogen bonding analysis in compounds containing the pyrazolopyrimidine moiety offer insights into their three-dimensional arrangement and potential mechanism of action (Trilleras et al., 2008).

Chemical Reactions and Properties

The chemical reactivity and properties of N-ethyl-2-methyl-6-[4-(3-methylbenzoyl)-1-piperazinyl]-4-pyrimidinamine derivatives are influenced by their functional groups and molecular structure. Studies have explored various chemical reactions, including condensation and nucleophilic substitution, to synthesize compounds with specific properties and potential therapeutic applications. For instance, the design and synthesis of compounds with specific structural features have shown marked inhibition against cancer cell lines, illustrating the importance of chemical modifications in determining biological activity (Huang et al., 2020).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research on this compound could involve studying its physical and chemical properties in more detail, investigating its potential uses, and developing methods for its synthesis.